Acetic acid, 2-[[4-cyclohexyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio]-, hydrazide

• IUPAC Name: 2-[[4-cyclohexyl-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• InChI: InChI=1S/C16H20FN5OS/c17-12-8-6-11(7-9-12)15-20-21-16(24-10-14(23)19-18)22(15)13-4-2-1-3-5-13/h6-9,13H,1-5,10,18H2,(H,19,23)
• InChI Key: SHCJGKDLHNPNCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=C2SCC(=O)NN)C3=CC=C(C=C3)F
• Molecular Formula: C16H20FN5OS
• Molecular Weight: 349.4 g/mol

Description

This compound is a derivative of acetic acid, which is a simple carboxylic acid. The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. This ring is attached to a thioether group, which is connected to a 4-fluorophenyl group. The presence of these groups could potentially give this compound interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,4-triazole ring, the introduction of the thioether group, and the attachment of the 4-fluorophenyl group. Unfortunately, without specific literature or research articles, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-triazole ring, the thioether group, and the 4-fluorophenyl group would all contribute to the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the 1,2,4-triazole ring, the thioether group, and the 4-fluorophenyl group. These groups could affect properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound were being investigated as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity and the specific functional groups present in the molecule. For example, some 1,2,4-triazole derivatives are known to be explosive, so safety precautions would need to be taken when handling this compound.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it were being investigated as a potential drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.